3-(1-(2,4-dimethylthiazole-5-carbonyl)piperidin-4-yl)pyrido[2,3-d]pyrimidin-4(3H)-one

• IUPAC Name: 3-[1-(2,4-dimethyl-1,3-thiazole-5-carbonyl)piperidin-4-yl]pyrido[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C18H19N5O2S/c1-11-15(26-12(2)21-11)18(25)22-8-5-13(6-9-22)23-10-20-16-14(17(23)24)4-3-7-19-16/h3-4,7,10,13H,5-6,8-9H2,1-2H3
• InChI Key: BXXSCTWEJWVSLZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)C)C(=O)N2CCC(CC2)N3C=NC4=C(C3=O)C=CC=N4
• Molecular Formula: C18H19N5O2S
• Molecular Weight: 369.4 g/mol

Description

3-(1-(2,4-dimethylthiazole-5-carbonyl)piperidin-4-yl)pyrido[2,3-d]pyrimidin-4(3H)-one is a useful research compound. Its molecular formula is C18H19N5O2S and its molecular weight is 369.44. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antiproliferative Activity

The synthesis of novel derivatives of pyrido[1,2-a]pyrimidin-4-one, similar in structure to the compound of interest, has been explored for their antiproliferative effects against human cancer cell lines. Compounds synthesized through nucleophilic substitution reactions showed significant activity, particularly against K562, Colo-205, MDA-MB 231, and IMR-32 cell lines, highlighting their potential as anticancer agents (Mallesha et al., 2012).

Synthesis of Isoxazolines and Isoxazoles

Research on the synthesis of isoxazolines and isoxazoles from N-substituted pyrazolo[3,4-d]pyrimidin-4(5H)-one derivatives revealed the formation of novel compounds through [3+2] cycloaddition. These compounds were characterized by NMR, IR, and HRMS, expanding the chemical space of pyrido[2,3-d]pyrimidin-4(3H)-one derivatives for potential biological applications (Rahmouni et al., 2014).

Antiviral and Cytotoxic Agents

A series of fused pyridine derivatives, incorporating the pyrido[4,3-d]pyrimidine motif, were synthesized and evaluated for their antiviral and cytotoxic properties. Some of these compounds showed promising activity against herpes simplex virus-1 (HSV-1) and human immunodeficiency virus-1 (HIV-1), as well as a broad spectrum of antitumor activity. This underscores the potential of pyrido[2,3-d]pyrimidin-4(3H)-one derivatives in developing new therapeutic agents (El-Subbagh et al., 2000).

Antimicrobial Agents

Thiazolidinone derivatives, incorporating the pyrido[2,3-d]pyrimidin-4(3H)-one scaffold, have been synthesized and evaluated for their antimicrobial activity. These studies revealed significant activity against a variety of bacterial and fungal strains, suggesting the utility of these compounds in developing new antimicrobial agents (Patel et al., 2012).